Cas no 7300-03-0 (3-Methyl-3-heptene(cis-andtrans-mixture))

• Product name: 3-Methyl-3-heptene(cis-andtrans-mixture)
• CAS No: 7300-03-0
• MF: C₈H₁₆
• MW: 112.212642669678
• MDL: MFCD00048796
• CID: 577588
• PubChem ID: 87572968

3-Methyl-3-heptene(cis-andtrans-mixture) Chemical and Physical Properties

Names and Identifiers

• 3-Heptene, 3-methyl-
• 3-Methyl-3-heptene (cis- and trans- mixture)
• 2-Hexene, 2-ethyl
• 3-Methyl-3-heptene
• 3-Methyl-3-heptene (c,t)
• 3-Methylhept-3-ene
• D91421
• 7300-03-0
• AKOS028108582
• DTXSID801027780
• M0991
• AAUHUDBDDBJONC-UHFFFAOYSA-N
• 3-Methyl-3-heptene(cis-andtrans-mixture)

• MDL： MFCD00048796
• Inchi： InChI=1S/C8H16/c1-4-6-7-8(3)5-2/h7H,4-6H2,1-3H3
• InChI Key： AAUHUDBDDBJONC-UHFFFAOYSA-N
• SMILES： CCCC=C(C)CC

Computed Properties

• Exact Mass: 112.12528
• Monoisotopic Mass: 112.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: Not available
• Topological Polar Surface Area: 0
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.73
• Melting Point: -103.01°C (estimate)
• Boiling Point: 121°C
• Flash Point: 9.2±14.8 °C
• Refractive Index: 1.4180-1.4210
• PSA: 0
• Vapor Pressure: 18.6±0.1 mmHg at 25°C
• Solubility: Not available

3-Methyl-3-heptene(cis-andtrans-mixture) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：3295
• Safety Instruction： H303+H313+H333
• HazardClass：3
• PackingGroup：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Methyl-3-heptene(cis-andtrans-mixture)

3-Methyl-3-heptene (cis-and-trans-mixture) and CAS No. 7300-03-0: Applications and Research Insights

The compound 3-Methyl-3-heptene (cis-and-trans-mixture), identified by the chemical abstracts service number CAS No. 7300-03-0, is a significant molecule in the field of organic chemistry and has garnered attention for its unique structural properties and potential applications. This isomer mixture, consisting of both the cis and trans configurations of 3-methyl-3-heptene, exhibits distinct chemical behaviors that make it a valuable subject of study in various scientific disciplines.

Understanding the molecular structure of 3-Methyl-3-heptene (cis-and-trans-mixture) is crucial for its application in synthetic chemistry. The presence of a double bond at the third carbon atom, along with a methyl group, contributes to its reactivity and makes it a versatile intermediate in organic synthesis. The cis-trans isomerism introduces additional complexity, as the spatial arrangement of atoms influences the compound's physical and chemical properties. This characteristic has been explored in recent research for optimizing reaction pathways and improving yield in industrial processes.

In recent years, advancements in spectroscopic techniques have enabled more precise characterization of such isomer mixtures. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in determining the relative abundance of cis and trans isomers in CAS No. 7300-03-0. These insights are particularly valuable for researchers aiming to develop stereoselective synthetic methods, which are essential for producing enantiomerically pure compounds used in pharmaceuticals and fine chemicals.

The applications of 3-Methyl-3-heptene (cis-and-trans-mixture) extend beyond basic research. In industrial settings, this compound serves as a precursor for more complex molecules, including fragrances, polymers, and bioactive compounds. The cis-trans mixture's dual configuration allows for selective reactions that can be tailored to produce specific derivatives with desired properties. For instance, researchers have utilized this compound in the synthesis of monomers for polyolefins, where the stereochemistry plays a critical role in determining the material's mechanical strength and thermal stability.

Recent studies have also explored the role of 3-Methyl-3-heptene (cis-and-trans-mixture) in catalytic processes. The compound's ability to act as a ligand or intermediate in metal-catalyzed reactions has been investigated for its potential to enhance reaction efficiency and selectivity. For example, palladium-catalyzed cross-coupling reactions involving this molecule have shown promise in constructing carbon-carbon bonds under mild conditions, which is particularly relevant for pharmaceutical synthesis where harsh conditions can lead to side products.

The environmental impact of using CAS No. 7300-03-0 has also been a point of interest. As industries strive to adopt greener chemistry principles, the development of sustainable synthetic routes for this compound has become a priority. Researchers are exploring biocatalytic methods and renewable feedstocks to reduce the environmental footprint associated with its production. These efforts align with global initiatives to minimize waste and energy consumption in chemical manufacturing.

In conclusion, the compound 3-Methyl-3-heptene (cis-and-trans-mixture), identified by CAS No. 7300-03-0, is a multifaceted molecule with significant implications in organic synthesis, material science, and catalysis. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative chemical processes and products. As scientific understanding continues to evolve, the applications and insights derived from studying this compound are likely to expand, contributing further to advancements across multiple scientific fields.